Cas no 1782674-27-4 (3-(Piperidin-4-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole)

• Product Name: 3-(Piperidin-4-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole
• CAS No: 1782674-27-4
• MF: C₁₁H₁₇N₃S
• MW: 223.337780714035
• CID: 5045271
• Update Time: 2025-10-30

3-(Piperidin-4-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(piperidin-4-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole
• 3-piperidin-4-yl-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole
• 3-(Piperidin-4-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole

• Inchi： 1S/C11H17N3S/c1-4-12-5-2-8(1)11-9-7-15-6-3-10(9)13-14-11/h8,12H,1-7H2,(H,13,14)
• InChI Key： MSAKMSZIZRICHP-UHFFFAOYSA-N
• SMILES： S1CCC2=C(C1)C(C1CCNCC1)=NN2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 218
• XLogP3: 0.9
• Topological Polar Surface Area: 66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-(Piperidin-4-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole

Introduction to 3-(Piperidin-4-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole (CAS No. 1782674-27-4)

The compound 3-(Piperidin-4-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole, identified by the CAS number 1782674-27-4, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule combines a thiopyranopyrazole core with a piperidine substituent, creating a structure that has garnered considerable attention for its potential biological activities. The unique arrangement of nitrogen and sulfur atoms in its framework suggests a high degree of molecular flexibility, which is often exploited in drug design to enhance binding affinity and selectivity.

Recent studies have highlighted the importance of tetrahydrothiopyranopyrazole derivatives in medicinal chemistry due to their ability to modulate various biological pathways. The presence of the piperidine moiety in particular has been associated with improved pharmacokinetic properties, including enhanced solubility and reduced metabolic clearance. This feature makes such compounds attractive candidates for developing novel therapeutic agents targeting neurological and cardiovascular disorders.

One of the most compelling aspects of 3-(Piperidin-4-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole is its structural similarity to known bioactive molecules. For instance, related scaffolds have been investigated for their potential as kinase inhibitors and antipsychotic agents. The compound’s ability to interact with multiple receptor targets underscores its versatility in drug discovery. Researchers have noted that the thiopyranopyrazole core can serve as a privileged structure, facilitating the design of molecules with enhanced binding interactions.

In the realm of modern drug development, computational modeling has played a pivotal role in understanding the interactions between this compound and biological targets. Molecular docking studies indicate that 3-(Piperidin-4-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole can bind effectively to proteins involved in inflammation and pain signaling. This aligns with recent findings that suggest thiopyranopyrazole derivatives may have therapeutic potential in managing chronic inflammatory conditions. The compound’s ability to modulate these pathways could lead to the development of novel treatments with fewer side effects compared to existing medications.

The synthesis of 3-(Piperidin-4-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. The introduction of the piperidine ring at the 3-position of the thiopyranopyrazole scaffold requires precise control over reaction conditions to ensure high yield and purity. Advances in catalytic methods have enabled more efficient synthetic routes, reducing the environmental impact while maintaining or improving the quality of the final product.

From a pharmacological perspective, one of the most exciting prospects for this compound is its potential as an adjunct therapy in combination with existing treatments. Preliminary data suggest that when paired with certain kinase inhibitors, 3-(Piperidin-4-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole may enhance therapeutic efficacy by mechanisms not yet fully understood. This synergistic effect could open new avenues for treating complex diseases such as cancer and autoimmune disorders.

The compound’s chemical stability under various conditions has also been a focus of investigation. Studies indicate that it maintains its integrity during storage and under physiological conditions, making it suitable for further development into a drug candidate. Additionally, its solubility profile suggests it could be formulated into oral or injectable medications without significant challenges.

Evaluation of potential toxicity is another critical aspect of any new pharmaceutical entity. Preliminary toxicology studies on related compounds have shown promising results regarding safety profiles. While further research is needed on 3-(Piperidin-4-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole, these early findings are encouraging and support its progression into more extensive preclinical testing.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like this one. Predictive models have been trained on large datasets containing bioactive molecules to identify structures with high potential for therapeutic activity. The success rate of such models has improved significantly over recent years due to better algorithms and larger datasets.

Future directions for research on 3-(Piperidin-4-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole include exploring its interactions with additional biological targets and optimizing its chemical properties for better pharmacokinetics. Collaborative efforts between chemists and biologists will be essential in unraveling its full therapeutic potential.

In conclusion,3-(Piperidin-4-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole (CAS No. 1782674-27-4) stands out as a promising molecule with significant implications for pharmaceutical development. Its unique structural features combined with preliminary biological activity make it an attractive candidate for further investigation into treating various diseases.